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Compound of Interest

Compound Name: GSK-J2 sodium salt

Cat. No.: B2356870

Get Quote

Product: GSK-J2 Sodium Salt Application: Negative Control for JMJD3/UTX H3K27

Demethylase Inhibition Chemical Class: Pyridine Regioisomer of GSK-J1 CAS: 2108665-15-0

(Sodium Salt)[1][2]

Part 1: Executive Summary (The "Right Now"
Answer)
Do not store GSK-J2 Sodium Salt at Room Temperature (RT).

While the compound may appear stable as a dry powder for short durations (shipping), long-

term storage at RT is a critical deviation.[1] The sodium salt form is hygroscopic; it actively

absorbs atmospheric moisture, leading to hydrolysis risks, concentration errors, and potential

precipitation upon reconstitution.[1]
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State
Storage
Temperature

Stability Window Critical Condition

Solid (Powder)
-20°C

(Recommended)
≥ 2 Years

Keep desiccated and

protected from light.[1]

[3]

Solid (Powder) RT (20-25°C) < 2 Weeks
Risk of deliquescence

(moisture uptake).[1]

Solution (DMSO) -80°C 6 Months - 1 Year

Use aliquots.[1][4]

Avoid freeze-thaw.[1]

[4]

Solution (DMSO) -20°C < 1 Month

Risk of precipitation if

DMSO absorbs water.

[1]

Solution (Water/PBS) -20°C / -80°C Use Immediately

Sodium salt is prone

to

hydrolysis/precipitatio

n in aqueous buffers

over time.[1]

Part 2: Detailed Stability & Handling Guide
The "Sodium Salt" Factor: Why -20°C Matters
Users often assume that because GSK-J2 is a "salt," it is inherently stable like table salt.[1]

This is incorrect for organic salts.[1]

Hygroscopicity: The sodium counter-ion increases water solubility but makes the solid

compound a "moisture magnet."[1] If stored at RT without desiccation, the powder will clump

and absorb water weight.[1]

Impact on Experiments: If your 10 mg vial absorbs 1 mg of water, your calculated molarity

will be wrong by 10%.[1] In negative control experiments, concentration precision is vital to

ensure that "lack of activity" is due to biology, not under-dosing.[1]
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Reconstitution & Solution Stability
GSK-J2 is the inactive control for the active inhibitor GSK-J1.[1] It is structurally identical except

for the position of a nitrogen atom in the pyridine ring.[1]

Primary Solvent: DMSO (Dimethyl sulfoxide).[1] Solubility is typically ~40–100 mM.[1]

Aqueous Buffers: The sodium salt allows direct solubility in PBS/water (unlike the free acid),

but aqueous solutions are thermodynamically unstable over long periods.[1]

The "Crash Out" Phenomenon: If you store a DMSO stock at -20°C and the DMSO absorbs

moisture (DMSO is also hygroscopic), the GSK-J2 sodium salt may precipitate out of

solution.[1] When you thaw it, you may not see the micro-crystals, leading to dosing a

supernatant with near-zero concentration.[1]

Part 3: Visualizing the Logic
Diagram 1: Storage & Handling Decision Tree
This workflow ensures you maintain the integrity of the negative control.[1]
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Received GSK-J2 Sodium Salt

Is it Solid or Solution?

Solid Powder Solution (Reconstituted)

Immediate Use? Solvent Type?

Store at -20°C
(Desiccated, Dark)

No

Equilibrate to RT
Before Opening

Yes

When needed

DMSO Stock Aqueous (PBS/Media)

Aliquot immediately
(Single Use Volumes)

Do NOT Store
Use Immediately

Store at -80°C
(Preferred) or -20°C

Click to download full resolution via product page

Figure 1: Decision tree for maximizing the shelf-life of GSK-J2 Sodium Salt. Note the strict

prohibition on storing aqueous solutions.

Diagram 2: The Control Relationship (Why Stability
Matters)
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Understanding the structural nuance helps explain why degradation ruins the control.[1]

GSK-J1
(Active Inhibitor)

Binds JMJD3 Active Site

GSK-J2
(Inactive Control)

Steric Clash / No Binding
Regioisomer

(Not interconvertible)

Degradation/Precipitation
of GSK-J2

Poor Storage
(Moisture/RT)

GSK-J4
(Ethyl Ester Prodrug of J1)

Cell Permeable -> Hydrolyzed to J1

Intracellular
Hydrolysis

GSK-J5
(Ethyl Ester Prodrug of J2)

Cell Permeable -> Hydrolyzed to J2

Intracellular
Hydrolysis

FALSE POSITIVE
(Toxicity or Off-Target Effect)

Loss of Control Integrity

Click to download full resolution via product page

Figure 2: Relationship between the GSK-J series.[1][5] GSK-J2 is the critical negative control; if

it degrades, you cannot distinguish specific JMJD3 inhibition from general toxicity.[1]

Part 4: Troubleshooting & FAQs
Q1: I left the GSK-J2 vial on the bench at room
temperature over the weekend. Is it still good?
Technical Verdict:Proceed with Caution.

Solid State: If the vial was tightly sealed and the lab humidity was controlled (<40%), it is

likely acceptable.[1] However, verify the appearance. If the powder looks "clumpy" or sticky

(deliquescence), it has absorbed water.[1]

Action: Weigh the mass. If the mass is higher than the original shipment (e.g., >10.5 mg for a

10 mg vial), do not use it for quantitative IC50 curves.[1] It may be used for qualitative "high

dose" checks, but note the concentration error.[1]

Q2: Can I store GSK-J2 in cell culture media?
Technical Verdict:No.

Reasoning: GSK-J2 sodium salt will hydrolyze or precipitate in aqueous media over time

(hours to days).[1]
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Protocol: Prepare a high-concentration stock in DMSO (e.g., 10 mM or 50 mM). Dilute into

culture media immediately prior to adding to cells. Keep the final DMSO concentration <0.1%

to avoid solvent toxicity artifacts.[1]

Q3: My frozen DMSO stock has crystals in it. What
happened?
Technical Verdict:Moisture Contamination.[1]

Cause: DMSO is hygroscopic.[1][4][6] If the tube was opened frequently or not sealed tightly,

water entered the DMSO.[1] At -20°C, the water lowered the solubility of the salt, causing it

to crash out.[1]

Fix: Warm the tube to 37°C and vortex vigorously for 5 minutes. If it does not redissolve,

discard the aliquot. Sonicating may help, but if the compound has chemically degraded, you

are introducing an unknown variable.[1]

Q4: Why use GSK-J2 instead of just "untreated" cells?
Technical Verdict:To rule out off-target effects.

GSK-J1/J4 are large molecules that may bind to other proteins non-specifically.[1] GSK-J2 is

chemically almost identical but does not inhibit the target (JMJD3/UTX).[1] If your biological

effect (e.g., cytokine reduction) happens with J1 but not J2, you have high confidence it is

on-target.[1] If J2 also causes the effect, your drug is toxic or hitting a different target.[1]

Part 5: Standard Operating Protocol (SOP)
Protocol: Reconstitution of GSK-J2 Sodium Salt
Objective: Create a stable 10 mM stock solution.

Equilibration: Remove the vial from -20°C storage. Do not open it yet. Let it sit on the bench

for 15–20 minutes to reach room temperature.

Why? Opening a cold vial causes atmospheric moisture to condense instantly inside the

vial, ruining the remaining powder.[1]
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Solvent Selection: Use anhydrous DMSO (freshly opened or stored over molecular sieves).

[1]

Calculation:

Formula:

[1]

MW of GSK-J2 Sodium Salt

413.45 g/mol (Check your specific batch CoA; hydration varies).[1]

Example: For 5 mg:

DMSO.[1]

Dissolution: Add DMSO. Vortex for 30 seconds.[1] The solution should be clear and

colorless/pale yellow.[1]

Aliquoting: Immediately split into small aliquots (e.g., 20–50 µL) in light-proof or amber tubes.

Storage: Flash freeze in liquid nitrogen (optional but best) and store at -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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